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Compound of Interest

Compound Name: Piperonyl acetone

Cat. No.: B1678440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

does not replace a formal safety data sheet (SDS) or a comprehensive risk assessment.

Always consult the official SDS from your supplier and follow all institutional and regulatory

safety protocols.

Introduction
Piperonyl acetone, also known as 4-(3,4-methylenedioxyphenyl)-2-butanone, is an aromatic

ketone utilized as a fragrance ingredient and a chemical intermediate. Its safe handling in a

research and development setting is paramount to protect personnel from potential hazards.

This guide provides an in-depth overview of the known safety information, handling

procedures, and personal protective equipment recommendations for piperonyl acetone.

Hazard Identification and Classification
Piperonyl acetone is classified as a hazardous substance. The primary routes of exposure are

inhalation, skin contact, eye contact, and ingestion. Based on available safety data sheets, it is

known to cause skin and eye irritation and may cause respiratory irritation.
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Quantitative toxicological data for piperonyl acetone is not extensively available in the public

domain. The Research Institute for Fragrance Materials (RIFM) has conducted a safety

assessment, and the findings are summarized below. For comparison, data on the related

compound acetone is also provided, though it should be noted that the toxicological profiles of

the two substances may differ significantly.

Table 1: Acute Toxicity Data

Substance Test Species Route Value Reference

Piperonyl

Acetone
LD50 - Oral

No data

available
-

Piperonyl

Acetone
LC50 - Inhalation

No data

available
-

Acetone LD50 Mouse Oral 3000 mg/kg
Sciencelab.c

om MSDS

Acetone LC50 (4h) Mouse Inhalation 44,000 mg/m³
Sciencelab.c

om MSDS

Acetone LD50 Rat Oral 5800 mg/kg
Sciencelab.c

om MSDS

Acetone LC50 (8h) Rat Inhalation 50,100 mg/m³
Sciencelab.c

om MSDS

Table 2: Genotoxicity and Skin Sensitization

Substance Assay Result Reference

Piperonyl Acetone Genotoxicity
Not expected to be

genotoxic

RIFM Safety

Assessment

Piperonyl Acetone Skin Sensitization
Not expected to be a

skin sensitizer

RIFM Safety

Assessment
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Detailed experimental protocols for the safety assessment of piperonyl acetone are not

publicly available. However, based on the RIFM safety assessment summaries, the following

standard toxicological assays were likely performed.

Genotoxicity Assays
Objective: To assess the potential of a substance to cause genetic mutations.

Typical Methodologies: A battery of tests is typically employed, including:

Ames Test (Bacterial Reverse Mutation Assay): This test uses various strains of

Salmonella typhimurium with mutations in genes involved in histidine synthesis. The test

substance is evaluated for its ability to cause a reversion to a state where the bacteria can

synthesize histidine again.

In Vitro Mammalian Cell Gene Mutation Test: This assay uses mammalian cell lines to

detect gene mutations induced by the test substance.

In Vitro Mammalian Chromosomal Aberration Test: This test assesses the potential of a

substance to cause structural chromosomal abnormalities in cultured mammalian cells.

Repeated Dose Toxicity Studies
Objective: To evaluate the adverse effects of a substance following repeated administration

over a prolonged period.

Typical Methodology: The substance is administered daily to laboratory animals (typically

rats) for a set period (e.g., 28 or 90 days) via the most relevant route of exposure (e.g., oral,

dermal). Clinical observations, body weight, food consumption, hematology, clinical

chemistry, and organ weights are monitored. At the end of the study, a full histopathological

examination is performed.

Skin Sensitization Assays
Objective: To determine the potential of a substance to cause allergic contact dermatitis.

Typical Methodologies:
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Local Lymph Node Assay (LLNA): This in vivo test measures the proliferation of

lymphocytes in the draining lymph nodes of mice following dermal application of the test

substance.

In Vitro Methods: A number of in vitro methods are now available that assess key events in

the skin sensitization pathway, such as the Direct Peptide Reactivity Assay (DPRA) and

the KeratinoSens™ assay.

Personal Protective Equipment (PPE)
Appropriate PPE is essential to minimize exposure to piperonyl acetone.

Table 3: Personal Protective Equipment Recommendations

Protection Type Recommendation Specifications

Eye Protection
Safety glasses with side

shields or goggles
ANSI Z87.1 compliant

Hand Protection Chemical-resistant gloves

Butyl rubber is highly

recommended for protection

against ketones. Natural

rubber may also be suitable.

Nitrile, latex, and vinyl gloves

are not recommended for

prolonged contact.[1]

Skin and Body Protection Laboratory coat -

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

If ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

may be necessary.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors. Use

only in a well-ventilated area. Wash hands thoroughly after handling.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents, strong acids, and strong bases.

Accidental Release Measures
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.

Large Spills: Evacuate the area and ventilate. Wear appropriate PPE. Prevent the spill from

entering drains. Contain the spill and collect the material for disposal.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Seek immediate medical attention.

Potential Mechanism of Action: Cytochrome P450
Inhibition
Piperonyl acetone contains a methylenedioxyphenyl (MDP) group, a structural feature found

in other compounds known to interact with cytochrome P450 (CYP450) enzymes.[2] For

instance, safrole, a structurally related compound, is a known inhibitor of several CYP450

isoforms.[3] The MDP group can be metabolized by CYP450 enzymes to form a reactive

carbene intermediate, which can then bind to the heme iron of the enzyme, leading to

mechanism-based inhibition.[4] This inhibition can affect the metabolism of other xenobiotics.
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Caption: Proposed mechanism of cytochrome P450 inhibition by piperonyl acetone.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Physical and Chemical Properties
Table 4: Physical and Chemical Properties of Piperonyl Acetone
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Property Value Reference

CAS Number 55418-52-5 MetaSci SDS

Molecular Formula C₁₁H₁₂O₃ MetaSci SDS

Molecular Weight 192.21 g/mol MetaSci SDS

Appearance White crystalline powder MetaSci SDS

Melting Point 50-53 °C MetaSci SDS

Boiling Point 164-165 °C @ 12 mmHg MetaSci SDS

Solubility Insoluble in water PubChem

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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